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Compound of Interest

Compound Name: 2,5-Dibromo-3-methylpyridine

Cat. No.: B189406 Get Quote

Essential Safety and Handling Guide for 2,5-
Dibromo-3-methylpyridine
This guide provides immediate and essential safety protocols for handling 2,5-Dibromo-3-
methylpyridine, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring personal safety and regulatory

compliance.

Hazard Identification and Classification
2,5-Dibromo-3-methylpyridine is classified as a hazardous substance requiring careful

handling in a controlled laboratory environment.[1] The following tables summarize its hazard

classifications.

GHS Hazard Classification
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Hazard Class Category Signal Word

Acute Toxicity, Oral Category 3 Danger

Skin Irritation Category 2 Warning

Serious Eye Damage/Irritation Category 1 / 2A Danger

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

irritation)
Warning

Source:[2][3]

Hazard Statements

Code Statement

H301 Toxic if swallowed.[2][3]

H315 Causes skin irritation.[2][3]

H318 Causes serious eye damage.[2][3]

H335 May cause respiratory irritation.[3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.[4] All

handling of 2,5-Dibromo-3-methylpyridine should be conducted in a certified chemical fume

hood.[1][4]
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Body Part Equipment Specification and Purpose

Eyes/Face
Chemical safety goggles and

face shield

Protects against splashes and

airborne particles that can

cause serious eye damage.[2]

[5][6]

Skin

Chemical-resistant gloves

(e.g., Butyl rubber, Nitrile

rubber) and a fully-buttoned

lab coat

Prevents skin contact, which

can cause irritation. Ensure full

skin coverage.[1][2][5]

Contaminated clothing should

be removed immediately and

washed before reuse.[2]

Respiratory
NIOSH/MSHA-approved

respirator

Required if ventilation is

inadequate or for spill cleanup

to minimize inhalation of dust,

which can cause respiratory

tract irritation.[4][6]

Experimental Protocol: Safe Handling Procedure
A strict protocol is essential for the safe handling of 2,5-Dibromo-3-methylpyridine.

1. Preparation:

Ensure a certified chemical fume hood is operational.[4]

Verify that an eyewash station and safety shower are readily accessible and unobstructed.[4]

[5]

Designate a specific area for handling the compound.

Gather all necessary PPE and handling equipment (e.g., non-sparking tools).[4]

2. Handling:

Wear the appropriate PPE as specified in the table above.
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Conduct all weighing, transferring, and handling of the compound within the chemical fume

hood to control airborne levels.[4]

Avoid all personal contact, including inhalation and contact with skin and eyes.[4]

Use non-sparking tools and methods that minimize dust generation.[4]

Keep the container tightly closed when not in use.[2]

Do not eat, drink, or smoke in the handling area.[2]

3. Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[2][5]

Clean the work area and any equipment used.

Properly store or dispose of the chemical and any contaminated materials according to the

disposal protocol.

Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure. Seek medical attention

in all cases of exposure.[2]
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Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][7]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[5] Seek medical attention if

irritation occurs or persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison center or

doctor immediately.[2]

Operational Plan: Spill Management
In the event of a spill, follow these steps:

Evacuate and Ventilate: Immediately evacuate the area and ensure it is well-ventilated.[2]

Wear PPE: Don appropriate PPE, including respiratory protection, before re-entering the

area.[2]

Contain Spill: Use an inert absorbent material such as vermiculite, sand, or earth to contain

the spill.[1]

Collect Waste: Carefully sweep or vacuum the absorbed material and place it into a sealed,

labeled hazardous waste container for disposal.[1][2]

Decontaminate: Clean the spill area thoroughly.
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Dispose: Dispose of the contaminated materials according to the waste disposal protocol.[2]

Disposal Plan: Step-by-Step Waste Disposal
Protocol
2,5-Dibromo-3-methylpyridine and materials contaminated with it are classified as hazardous

waste and must be disposed of accordingly.[1] Consult your institution's environmental health

and safety (EHS) department for specific local regulations.

Waste Segregation: Collect halogenated organic waste separately from non-halogenated

solvents and other chemical waste.[1]

Containerization: Use a designated, properly labeled, and leak-proof waste container made

of a compatible material (e.g., glass or high-density polyethylene).[1] The container must

have a tightly sealing cap.

Labeling: The label should clearly state "Hazardous Waste," the full chemical name "2,5-
Dibromo-3-methylpyridine," and the associated hazards (e.g., "Toxic," "Irritant").[1]

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area.[1]

Disposal: Contact your institution's EHS department to arrange for pickup and disposal by a

licensed hazardous waste disposal company.[1]

Workflow for Handling and Disposal
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Caption: Workflow for safe handling and disposal of 2,5-Dibromo-3-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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